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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals utilizing Physics-
Informed Neural Networks (PINNs). The following content addresses common challenges and
strategies related to the selection of collocation points during PINN training.

Frequently Asked Questions (FAQSs)

Q1: What are collocation points and why are they crucial for PINN training?

Collocation points are spatial and temporal points sampled from the problem's computational
domain where the Physics-Informed Neural Network (PINN) is trained to satisfy the governing
partial differential equations (PDES).[1][2][3] The distribution and number of these points
directly impact the accuracy and training efficiency of the PINN.[2] An effective selection of
collocation points ensures that the neural network learns the underlying physics of the system
accurately across the entire domain.[4]

Q2: What are the main strategies for selecting collocation points?

Collocation point selection strategies can be broadly categorized into two main types: fixed
(non-adaptive) and adaptive methods.[1][5]

o Fixed (Non-Adaptive) Strategies: In this approach, a set of collocation points is generated at
the beginning of the training process and remains constant throughout.[1][5]
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o Adaptive Strategies: These methods dynamically adjust the location or density of collocation
points during training, often focusing on regions where the model exhibits higher error or
complexity.[1][5][6]

Q3: My PINN model is not converging or is giving inaccurate results. Could the collocation point
strategy be the issue?

Yes, an inappropriate collocation point strategy is a common reason for poor PINN
performance. Fixed sampling methods, such as uniform random sampling or equispaced grids,
can fail to capture critical regions with high solution gradients, leading to inaccurate solutions.
[1][6] This is particularly problematic for complex PDEs. If your model is struggling, consider
switching to an adaptive collocation point strategy.

Q4: What are the advantages of adaptive collocation point strategies over fixed strategies?
Adaptive strategies offer several advantages:

e Improved Accuracy: By concentrating points in areas of high PDE residuals or solution
gradients, adaptive methods can achieve higher accuracy with the same or fewer number of
collocation points compared to fixed strategies.[1][7][8][9]

o Enhanced Efficiency: They can lead to faster convergence as the model focuses its learning
on the most "difficult” regions of the domain.[10]

o Better Handling of Complex Geometries and Solutions: Adaptive methods are more adept at
resolving localized phenomena like sharp gradients or discontinuities in the solution.[11]

Q5: When is it acceptable to use a fixed collocation point strategy?

Fixed sampling methods can be sufficient for simpler PDEs where the solution is relatively
smooth and lacks sharp gradients.[1][5] For initial explorations or problems with well-
understood, regular behavior, a fixed strategy like a quasi-random sequence can provide a
reasonable baseline.
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Issue: Poor accuracy in regions with sharp gradients or
discontinuities.

Cause: A common cause is the use of a uniform or random distribution of collocation points,
which may not adequately represent areas of high solution variation.[5][6]

Solution:

e Implement a Residual-Based Adaptive Refinement (RAR) Strategy: This method involves
periodically evaluating the PDE residual on a candidate set of points and adding points with
the highest residuals to the training set.[1][5][11][12] This focuses the network's attention on
regions where the physics is not being accurately captured.

o Utilize a Multi-Criteria Adaptive Sampling (MCAS) approach: For solutions with steep
gradients, relying solely on the PDE residual might be insufficient. MCAS integrates the PDE
residual, the gradient of the residual, and the gradient of the solution to select collocation
points, capturing both PDE violations and solution sharpness.[13]

o Employ a Curriculum Training Strategy: For high-dimensional problems, a curriculum-based
approach can be effective. This involves starting with a sparse distribution of collocation
points and gradually increasing the density in regions of interest as training progresses.[10]

Issue: High computational cost and slow training,
especially in higher dimensions.

Cause: Density-based strategies, where the number of collocation points increases significantly
throughout the domain, do not scale well to multiple spatial dimensions.[10]

Solution:

e Adopt a Curriculum-Based Collocation Strategy: This method provides a more lightweight
approach by strategically managing the distribution and density of collocation points, which
can significantly decrease training time.[10]

e Implement a QR-DEIM based adaptive strategy: This approach, inspired by reduced-order
modeling, constructs a snapshot matrix of residuals to efficiently select a representative
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subset of new collocation points, potentially reducing the overall number of points needed.[1]

[5]

o Consider a Retain-Resample-Release (R3) Strategy: This h-adaptive method retains points
in high-residual regions, resamples a portion to maintain a uniform distribution, and releases
points where the residual has become small, thus managing the total number of points.[14]

Data Presentation

Table 1: Comparison of Collocation Point Selection Strategies
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Experimental Protocols
Protocol: Residual-Based Adaptive Refinement (RAR)

This protocol outlines the steps for implementing a residual-based adaptive refinement strategy

to improve PINN training.

e Initial Sampling: Begin by sampling an initial set of collocation points using a standard

method such as a uniform random distribution or a quasi-random sequence.
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e Initial Training: Train the PINN for a predetermined number of iterations (e.g., 10,000
iterations with the Adam optimizer) using the initial set of collocation points.[11]

» Candidate Point Generation: Generate a large set of candidate points, randomly sampled
from the entire spatio-temporal domain.[11]

o Residual Evaluation: Evaluate the PDE residual for the current state of the PINN at all the
candidate points.

e Point Selection: Identify the candidate points with the highest PDE residual values.

o Add New Points: Add a specified number of these high-residual points to the existing set of
collocation points.[11]

« |terative Refinement: Repeat steps 2 through 6 for a set number of cycles or until the model's
performance plateaus.

» Final Training: After the adaptive refinement cycles are complete, continue training the PINN
with the augmented set of collocation points using a second-order optimizer like L-BFGS-B
to further minimize the loss function.[11]

Mandatory Visualization
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Caption: A flowchart illustrating the choice between fixed and adaptive collocation point
strategies in PINN training.
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Caption: The workflow of the Residual-Based Adaptive Refinement (RAR) strategy for
collocation point selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: PINN Training & Collocation
Point Selection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614678#strategies-for-selecting-collocation-points-
in-pinn-training]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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